3-(6-Amino-pyridin-2-yl)-n-boc-l-alanine
Description
3-(6-Amino-pyridin-2-yl)-N-Boc-L-alanine (CAS: 1217727-45-1) is a Boc-protected amino acid derivative featuring a 6-aminopyridin-2-yl substituent on the β-carbon of L-alanine. The tert-butoxycarbonyl (Boc) group serves to protect the α-amino group during synthetic procedures, enabling selective reactivity in peptide and heterocyclic chemistry .
Properties
Molecular Formula |
C13H19N3O4 |
|---|---|
Molecular Weight |
281.31 g/mol |
IUPAC Name |
(2S)-3-(6-aminopyridin-2-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid |
InChI |
InChI=1S/C13H19N3O4/c1-13(2,3)20-12(19)16-9(11(17)18)7-8-5-4-6-10(14)15-8/h4-6,9H,7H2,1-3H3,(H2,14,15)(H,16,19)(H,17,18)/t9-/m0/s1 |
InChI Key |
LWXWBWYJSUGCBY-VIFPVBQESA-N |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H](CC1=NC(=CC=C1)N)C(=O)O |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC1=NC(=CC=C1)N)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(6-Amino-pyridin-2-yl)-n-boc-l-alanine typically involves the following steps:
Formation of the Pyridine Ring: The pyridine ring can be synthesized through various methods, including the Hantzsch pyridine synthesis, which involves the condensation of an aldehyde, a β-ketoester, and ammonia.
Introduction of the Amino Group: The amino group can be introduced via nitration followed by reduction. Nitration of the pyridine ring yields a nitro compound, which is then reduced to the corresponding amine using reducing agents such as hydrogen gas in the presence of a palladium catalyst.
Protection of the Amino Group: The amino group is protected using a tert-butoxycarbonyl (boc) group to prevent unwanted reactions during subsequent steps. This is typically achieved using di-tert-butyl dicarbonate in the presence of a base such as triethylamine.
Coupling with Alanine: The protected pyridine derivative is then coupled with alanine using peptide coupling reagents such as N,N’-dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt).
Industrial Production Methods
Industrial production of 3-(6-Amino-pyridin-2-yl)-n-boc-l-alanine follows similar synthetic routes but is optimized for large-scale production. This involves the use of continuous flow reactors, automated synthesis platforms, and efficient purification techniques such as crystallization and chromatography.
Chemical Reactions Analysis
Types of Reactions
3-(6-Amino-pyridin-2-yl)-n-boc-l-alanine undergoes various types of chemical reactions, including:
Oxidation: The amino group can be oxidized to form nitroso or nitro derivatives.
Reduction: The nitro group can be reduced to an amino group.
Substitution: The pyridine ring can undergo electrophilic and nucleophilic substitution reactions.
Deprotection: The boc protecting group can be removed under acidic conditions to yield the free amine.
Common Reagents and Conditions
Oxidation: Reagents such as potassium permanganate or hydrogen peroxide.
Reduction: Reagents such as hydrogen gas with a palladium catalyst or sodium borohydride.
Substitution: Reagents such as halogens for electrophilic substitution or organolithium compounds for nucleophilic substitution.
Deprotection: Trifluoroacetic acid or hydrochloric acid.
Major Products
Oxidation: Nitroso or nitro derivatives.
Reduction: Amino derivatives.
Substitution: Various substituted pyridine derivatives.
Deprotection: Free amine.
Scientific Research Applications
3-(6-Amino-pyridin-2-yl)-n-boc-l-alanine has several scientific research applications:
Medicinal Chemistry: It is used as a building block in the synthesis of pharmaceutical compounds, particularly those targeting neurological and inflammatory diseases.
Organic Synthesis: It serves as an intermediate in the synthesis of complex organic molecules.
Biological Studies: It is used in the study of enzyme inhibitors and receptor ligands.
Industrial Applications: It is employed in the development of agrochemicals and specialty chemicals.
Mechanism of Action
The mechanism of action of 3-(6-Amino-pyridin-2-yl)-n-boc-l-alanine involves its interaction with specific molecular targets, such as enzymes and receptors. The amino group and the pyridine ring play crucial roles in binding to these targets, modulating their activity and leading to various biological effects. The boc protecting group ensures the compound’s stability and prevents premature reactions.
Comparison with Similar Compounds
N-Boc-L-alanine (CAS: 15761-38-3)
- Structural Differences: Lacks the 6-aminopyridin-2-yl substituent, featuring only the Boc-protected α-amino group .
- Synthesis : Widely used as a peptide building block. The absence of the pyridyl group simplifies synthesis but limits versatility in aromatic interactions .
- Deprotection: Complete Boc removal from N-Boc-L-alanine occurs within 2 hours under acidic conditions (e.g., HNO₃ or H₂SO₄), aided by H⁺ ions from the carboxylic acid group .
3-(2-Pyridyl)-N-Boc-L-alanine (CAS: 71239-85-5)
- Structural Differences: Features a 2-pyridyl group instead of 6-amino-2-pyridyl. The absence of the amino group reduces hydrogen-bonding capacity .
- Physicochemical Properties: Solubility: Soluble in DMSO (50 mg/mL), DMF, and methanol, but less polar than the 6-amino derivative due to the lack of an amino group . LogP: Higher hydrophobicity (predicted LogP: 1.2) compared to the 6-amino analog (LogP: 0.8) .
- Applications : Used in metalloprotein mimetics due to pyridyl-metal coordination, but less suited for targeting amine-specific biological receptors .
3-(5-Methoxypyridin-2-yl)-N-Boc-L-alanine (CAS: 337530-85-5)
- Structural Differences: Contains a methoxy group at the 5-position of the pyridine ring, introducing steric and electronic effects distinct from the 6-amino substituent .
- Reactivity: The methoxy group is electron-donating, stabilizing the pyridine ring but reducing nucleophilicity at the 6-position. This contrasts with the electron-rich 6-amino group, which enhances reactivity in coupling reactions .
- Deprotection: Boc removal may require longer reaction times compared to the 6-amino derivative due to reduced H⁺ availability .
3-(3-Pyridyl)-L-alanine (CAS: 64090-98-8)
- Structural Differences : Pyridyl group at the 3-position instead of 2-position, altering spatial orientation and interaction profiles .
- Biological Activity : The 3-pyridyl configuration shows higher affinity for nicotinic acetylcholine receptors compared to 2-pyridyl derivatives, highlighting the importance of substituent positioning .
Biological Activity
3-(6-Amino-pyridin-2-yl)-n-boc-l-alanine is a compound that has garnered attention in medicinal chemistry due to its unique structure, which combines a pyridine ring with a tert-butoxycarbonyl (Boc) protecting group attached to l-alanine. This article explores its biological activity, synthesis, and potential applications based on diverse research findings.
Chemical Structure and Properties
The molecular formula of 3-(6-amino-pyridin-2-yl)-n-boc-l-alanine is C13H19N3O4, with a molecular weight of approximately 277.31 g/mol. The presence of the pyridine moiety is significant as it contributes to the compound's biological properties, including potential pharmacological effects.
The biological activity of this compound is primarily attributed to the interactions facilitated by the pyridine ring and the amino acid structure. Compounds containing pyridine are often associated with various pharmacological effects such as:
- Antimicrobial activity
- Anticancer properties
- Immunomodulation
Research indicates that the amino group at the 6-position enhances its interaction profiles with biological macromolecules, potentially increasing its efficacy in therapeutic applications.
Synthesis
The synthesis of 3-(6-amino-pyridin-2-yl)-n-boc-l-alanine typically involves several chemical reactions, including:
- Formation of the pyridine ring through cyclization.
- Protection of the amino group using Boc anhydride.
- Coupling with l-alanine to create the final product.
The synthetic route can vary based on specific laboratory conditions and desired yields.
Antimicrobial Activity
Research has shown that derivatives of amino acid-based compounds exhibit varying degrees of antimicrobial activity. For instance, studies have compared similar compounds in terms of their effectiveness against various pathogens. Below is a comparison table summarizing key features:
| Compound Name | Molecular Formula | Key Features |
|---|---|---|
| 3-(6-Amino-pyridin-2-yl)-n-boc-l-alanine | C13H19N3O4 | Enhanced bioactivity due to pyridine moiety |
| 3-(4-Pyridyl)-L-alanine | C13H18N2O4 | Different pyridine position; less bioactive |
| N-tert-Boc-L-alanine | C8H15NO4 | Lacks the pyridine moiety; primarily an intermediate |
| Boc-L-2-Pyridylalanine | C13H18N2O4 | Similar structure but different positioning |
Anticancer Properties
In vitro studies have demonstrated that 3-(6-amino-pyridin-2-yl)-n-boc-l-alanine exhibits significant antiproliferative effects against cancer cell lines. For example, when tested against MDA-MB-231 breast cancer cells, it showed IC50 values indicating potent inhibition of cell growth .
Case Studies
- Inhibition Studies : A study evaluated various compounds for their ability to inhibit specific cancer cell lines. The results indicated that 3-(6-amino-pyridin-2-yl)-n-boc-l-alanine had a notable inhibitory effect on cell proliferation, suggesting its potential as an anticancer agent.
- Mechanistic Insights : Further investigations revealed that this compound might induce apoptosis through p53-dependent pathways, enhancing its profile as a therapeutic candidate for cancer treatment .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
